Cas no 1805454-72-1 (Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate)

Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate is a pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of both aminomethyl and difluoromethyl groups enhances its reactivity, enabling selective functionalization for the development of bioactive compounds. The bromo substituent offers a versatile handle for further cross-coupling reactions, while the ester group provides flexibility for hydrolysis or transesterification. This compound’s structural features make it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry applications where fluorine incorporation is desirable for metabolic stability and binding affinity. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate structure

1805454-72-1 structure

Product Name:Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate

CAS No:1805454-72-1

MF:C₁₀H₁₁BrF₂N₂O₂

MW:309.107348680496

CID:4863216

Update Time:2025-05-26

Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate
- Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)8-6(3-14)15-4-5(11)7(8)9(12)13/h4,9H,2-3,14H2,1H3
- InChI Key： OZCQPSLDYBSMIQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CN)C(C(=O)OCC)=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 269
XLogP3: 1.3
Topological Polar Surface Area: 65.2

Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029057602-1g	Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate	1805454-72-1	97%	1g	$1,534.70	2022-04-01

Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805454-72-1)

The compound Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805454-72-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, bromo, and difluoromethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in CAS 1805454-72-1 contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a strategic approach to improve pharmacokinetics. Additionally, the bromo substituent offers versatile reactivity for further functionalization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step organic transformations, including halogenation, esterification, and reductive amination. Its CAS registry number 1805454-72-1 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, which are paramount for research reproducibility.

From an industrial perspective, this compound is gaining attention in the development of crop protection agents. The pyridine core is a common scaffold in agrochemicals, and its substitution pattern in 1805454-72-1 may contribute to novel modes of action against pests or pathogens. Sustainability concerns in agriculture have also spurred interest in fluorine-containing compounds, as they often require lower application rates, reducing environmental impact.

For researchers exploring small molecule therapeutics, CAS 1805454-72-1 serves as a building block for libraries targeting kinases, GPCRs, or other druggable proteins. Its ethyl ester group offers flexibility for hydrolysis or transesterification, enabling prodrug strategies. Furthermore, the compound’s relevance in PET radiotracer development is being investigated, leveraging the bromo atom for isotopic labeling in imaging studies.

In summary, Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805454-72-1) represents a versatile tool in modern chemistry, bridging gaps between academia and industry. Its applications span from precision medicine to sustainable agriculture, reflecting broader scientific priorities. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges through molecular design.